trisodium orthoborate

Specification

• CAS No.: 14312-40-4
• Molecular Formula: BNa3O3
• Molecular Weight: 127.77851

Introduction

Chemical Structure and Properties

Trisodium orthoborate contains the orthoborate anion [BO₃]³⁻, which features a trigonal planar geometry similar to its isoelectronic analog, the carbonate anion [CO₃]²⁻. In this structure, the boron atom is coordinated with three oxygen atoms using sp² hybrid orbitals. The compound belongs to a family of boron oxyanions or borates and serves as an important sodium salt in various chemical applications.

Chemical Identifiers

The following table summarizes the key identifiers for trisodium orthoborate:

Property	Value
IUPAC Name	sodium;borate
CAS Registry Numbers	13840-56-7, 14312-40-4
Molecular Formula	BNaO₃-2
Molecular Weight	127.78 g/mol
InChI	InChI=1S/BO3.Na/c2-1(3)4;/q-3;+1
InChIKey	WJZOJDGNGVXSIK-UHFFFAOYSA-N
Canonical SMILES	B([O-])([O-])[O-].[Na+]

Physical Properties

The orthoborate ion is known in the solid state, adopting a nearly trigonal planar structure. While specific physical property data for pure trisodium orthoborate is somewhat limited in the literature, its behavior in solution has been extensively studied, particularly with regard to pH-dependent properties and thermal stability.

Preparation Methods

Synthetic Routes

The primary method for synthesizing trisodium orthoborate involves the reaction of sodium carbonate (Na₂CO₃) with sodium metaborate (NaBO₂) or boric oxide (B₂O₃) at elevated temperatures between 600 and 850°C. This high-temperature reaction produces carbon dioxide as a byproduct:

NaBO₂ + Na₂CO₃ → Na₃BO₃ + CO₂

Research indicates that obtaining trisodium orthoborate in pure form from melts can be challenging, requiring specialized techniques and conditions. The reaction efficiency decreases with increasing molar ratios of sodium carbonate to sodium metaborate, and effective carbon dioxide removal is necessary to improve decarbonization.

Laboratory Synthesis Considerations

When synthesizing trisodium orthoborate in laboratory settings, several factors must be considered:

• Temperature control: Maintaining temperatures between 600-850°C is critical for optimal reaction conditions

• Reactant purity: High-purity starting materials are essential to minimize contamination

• Atmosphere control: Proper ventilation for carbon dioxide removal enhances conversion efficiency

• Post-synthesis purification: Multiple purification stages may be necessary to achieve high purity

A comprehensive study on trisodium borate formation investigated the reaction of sodium metaborate with sodium carbonate at different molar ratios and found evidence of trisodium borate formation through decarbonization of sodium carbonate by sodium metaborate. The research confirmed that increasing sodium carbonate to sodium metaborate molar ratios resulted in lower decarbonization efficiency, necessitating effective carbon dioxide purging to improve conversion rates.

Chemical Reactions

Hydrolysis in Aqueous Solutions

When dissolved in water, trisodium orthoborate undergoes partial hydrolysis, converting the orthoborate anion into metaborate [BO₂]⁻ and hydroxide ions (OH⁻):

[BO₃]³⁻ + H₂O ⇌ [BO₂]⁻ + 3 OH⁻

This hydrolysis reaction increases the solution pH due to hydroxide ion formation. In aqueous environments, orthoborate anions further convert to boric acid B(OH)₃ and other hydrogen-containing borate anions, primarily tetrahydroxyborate [B(OH)₄]⁻.

The orthoborate speciation in solution is strongly pH-dependent. Below pH 9.14, orthoboric acid (H₃BO₃) predominates, while at higher pH values, dissociation into B(OH)₄⁻ and H⁺ occurs. This pH-dependent behavior makes trisodium orthoborate valuable in buffering applications.

Electrolysis Reactions

Electrolysis of trisodium orthoborate solutions generates sodium perborate at the anode. This electrochemical process has industrial significance, particularly in producing sodium perborate for use as a bleaching agent and oxidizing compound.

Trisodium orthoborate also participates in reactions with diols, forming stable anion esters. This property is utilized in analytical chemistry to determine borate anion concentrations. The reactions with cis-vicinal diols such as mannitol, sorbitol, glucose, and glycerol create relatively stable anion esters that can be detected and quantified.

Industrial Applications

Trisodium orthoborate has diverse industrial applications due to its unique chemical properties and reactivity. The following table summarizes its primary industrial uses:

Industry	Application	Function
Glass Manufacturing	Flux agent	Reduces melting temperatures during glass formation
Ceramics	Additive	Enhances durability and thermal resistance properties
Metallurgy	Fluxing agent	Improves metal quality and processing characteristics
Pulp and Paper	Autocausticizing agent	Regenerates sodium hydroxide in Kraft pulping processes
Detergents	Cleaning agent	Provides alkalinity and cleaning efficacy
Cosmetics	Antimicrobial ingredient	Inhibits microbial growth in formulations

Autocausticizing in Kraft Pulping

A particularly significant industrial application involves autocausticizing green liquor with trisodium borate in pulp and paper manufacturing. In this process, trisodium borate reacts with green liquor components (Na₂S, H₂O, and Na₂CO₃) to regenerate sodium hydroxide (NaOH) while simultaneously converting back to sodium metaborate.

Research has demonstrated that this reaction is rapid, with approximately 85% of formed trisodium borate reacting with water to produce sodium hydroxide. This application showcases the compound's utility in industrial chemical recovery systems.

Research Applications

Chemistry and Materials Science

Trisodium orthoborate serves as a reagent in various chemical reactions and as a precursor for synthesizing other borate compounds. Its role in pH stabilization makes it valuable for biochemical assays and enzymatic reactions.

The compound's thermal stability and unique chemical properties have prompted investigations into its potential applications in advanced materials:

• Electrolytic materials for fuel cells

• Ceramic composites with enhanced properties

• Specialized glass formulations with improved characteristics

• Novel catalysts for chemical processes

Biological Activity Studies

Research has explored trisodium orthoborate's biological activity, with findings indicating antimicrobial properties against both gram-positive and gram-negative bacteria. The compound has shown particular efficacy in preventing biofilm formation, which is crucial for addressing chronic infections.

Studies examining its potential as an antimicrobial agent in cosmetic formulations have indicated that preparations containing controlled amounts of trisodium orthoborate demonstrate effectiveness against certain bacterial strains while remaining non-irritating to skin.

Buffering Applications

The compound has been investigated for use in various buffer systems, including Tris-Borate-EDTA buffers commonly employed in molecular biology applications. Its buffering capacity arises from the equilibrium between different borate species in solution, providing pH stability across specified ranges.

Research on buffered and unbuffered boric acid solutions has examined the physical properties of these systems, including viscosity, density, and pH stability. These studies contribute valuable data for applications requiring precise control of solution properties.

Comparative Analysis with Related Compounds

Understanding trisodium orthoborate's properties in relation to similar compounds provides valuable context for its applications and chemistry:

Compound	Chemical Formula	Key Differences from Trisodium Orthoborate	Primary Applications
Sodium Metaborate	NaBO₂	Simpler structure; precursor to Na₃BO₃	Cleaning products, herbicides
Sodium Tetraborate (Borax)	Na₂B₄O₇	More complex borate framework	Detergents, buffer solutions
Tributyl Borate	B(OC₄H₉)₃	Organic ester of boric acid	Organic synthesis, catalysis
Boric Acid	H₃BO₃	Acid form; trigonal planar structure	Antiseptic, insecticide

While trisodium orthoborate contains isolated [BO₃]³⁻ units embedded in a sodium oxide framework, compounds like sodium tetraborate feature more complex borate arrangements. Tributyl borate (B(OC₄H₉)₃) represents an organic variant, where the orthoborate group B(O⁻)₃ forms an ester with butyl groups.

Boric acid (H₃BO₃), the parent acid of trisodium orthoborate, exhibits a trigonal planar geometry with B-O bond lengths of approximately 136 pm and O-H distances of 97 pm. In contrast, the orthoborate anion in trisodium orthoborate carries a -3 charge distributed across the oxygen atoms.

Research Challenges and Future Directions

Current Research Gaps

Several areas require further investigation to fully understand trisodium orthoborate's properties and potential applications:

Emerging Applications

Ongoing research suggests promising future applications for trisodium orthoborate:

• Advanced materials for energy storage and conversion

• Novel catalytic systems for green chemistry processes

• Enhanced antimicrobial formulations for medical applications

• Specialized glass and ceramic compositions with tailored properties